Cas no 2309465-88-9 (2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 2309465-88-9
• MF: C₇H₇NO₃
• MW: 153.135381937027
• CID: 6499858
• PubChem ID: 165739084
• Update Time: 2025-06-15

2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7354753
• 2309465-88-9
• 2-(1,3-oxazol-4-yl)cyclopropane-1-carboxylic acid
• 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C7H7NO3/c9-7(10)5-1-4(5)6-2-11-3-8-6/h2-5H,1H2,(H,9,10)
• InChI Key： LHIYMPWRUXPTOU-UHFFFAOYSA-N
• SMILES： OC(C1CC1C1=COC=N1)=O

Computed Properties

• Exact Mass: 153.042593085g/mol
• Monoisotopic Mass: 153.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid

Introduction to 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No: 2309465-88-9)

2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural features that make it a valuable intermediate in drug discovery and development. The compound belongs to the class of heterocyclic derivatives, incorporating both cyclopropane and oxazole moieties, which are known for their broad spectrum of biological activities. With the CAS number 2309465-88-9, this molecule has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry.

The structural framework of 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring linked to a carboxylic acid group, with an oxazole ring attached at the 1-position. This configuration imparts distinctive electronic and steric properties, making it a versatile scaffold for designing novel bioactive molecules. The cyclopropane ring, known for its high ring strain and rigidity, can influence the conformational flexibility of the molecule, while the oxazole ring contributes to hydrogen bonding capabilities and electronic distribution.

In recent years, there has been a growing interest in exploring the pharmacological potential of 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid and its derivatives. The oxazole moiety is particularly noteworthy, as it is a common pharmacophore found in various bioactive compounds, including antibiotics and antifungal agents. Its presence in this molecule suggests possible applications in developing therapeutic agents targeting infectious diseases and other metabolic disorders.

Moreover, the cyclopropane unit is renowned for its ability to modulate enzyme activity and interact with biological targets in unique ways. This structural feature has been leveraged in the design of enzyme inhibitors and receptor ligands. The combination of these two heterocyclic systems in 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid offers a promising platform for medicinal chemists to explore new chemical space.

Recent studies have highlighted the synthetic utility of 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid as a building block for more complex molecules. Researchers have demonstrated its incorporation into various pharmacophores through multi-step synthetic routes that highlight its reactivity and adaptability. These studies not only underscore its importance as a chemical intermediate but also open up avenues for further exploration in drug discovery.

The carboxylic acid functionality at the 1-position of the cyclopropane ring provides an additional handle for further derivatization. This allows chemists to introduce various substituents that can modulate the biological activity of the molecule. For instance, esterification or amidation of the carboxylic acid group can lead to new derivatives with enhanced solubility or binding affinity.

From a computational chemistry perspective, 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid has been subjected to molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how the structural features of this compound can be optimized for better pharmacological efficacy. The rigidity imposed by the cyclopropane ring ensures favorable interactions with protein binding sites, while the oxazole moiety facilitates hydrogen bonding interactions.

The synthesis of 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid involves several key steps that highlight its synthetic accessibility. The formation of the cyclopropane ring is typically achieved through cycloaddition reactions or cyclization processes. Subsequent functionalization at the 4-position of the oxazole ring can be accomplished using various coupling reactions or nucleophilic substitution strategies. These synthetic methodologies underscore the compound's feasibility as a starting material for further chemical exploration.

In conclusion, 2-(1,3-Oxazol-4-yl)cyclopropane-1-carboxylic acid (CAS No: 2309465-88-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for designing novel bioactive molecules with applications ranging from infectious diseases to metabolic disorders. The growing body of research on this compound underscores its importance as a chemical intermediate and highlights future directions for further exploration in drug discovery and development.